Cas no 1105219-59-7 (1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}-4-phenylbutan-1-one)

• Product Name: 1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}-4-phenylbutan-1-one
• CAS No: 1105219-59-7
• MF: C₂₃H₂₄N₆O₂
• MW: 416.475664138794
• CID: 6328917
• PubChem ID: 30858923
• Update Time: 2025-07-16

1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}-4-phenylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}-4-phenylbutan-1-one
• 1-{4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}-4-phenylbutan-1-one
• 1-(4-(3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one
• 1105219-59-7
• CCG-312072
• VU0641499-1
• F5313-0884
• 1-[4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]-4-phenylbutan-1-one
• AKOS024506226

• Inchi： 1S/C23H24N6O2/c30-22(10-4-8-18-6-2-1-3-7-18)28-15-13-27(14-16-28)21-12-11-20-24-25-23(29(20)26-21)19-9-5-17-31-19/h1-3,5-7,9,11-12,17H,4,8,10,13-16H2
• InChI Key： SAXXIRHJTZRAAW-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC=CC=1)N1CCN(C2C=CC3=NN=C(C4=CC=CO4)N3N=2)CC1

Computed Properties

• Exact Mass: 416.19607403g/mol
• Monoisotopic Mass: 416.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-3-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylpiperazin-1-yl}-4-phenylbutan-1-one

Comprehensive Analysis of 1-{4-[3-(furan-2-yl)-1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl}-4-phenylbutan-1-one (CAS No. 1105219-59-7)

The compound 1-{4-[3-(furan-2-yl)-1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl}-4-phenylbutan-1-one (CAS No. 1105219-59-7) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a furan ring, a triazolo[4,3-b]pyridazine core, and a piperazine moiety, makes it a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern drug development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases, cancer, and inflammatory disorders. The structural complexity of 1-{4-[3-(furan-2-yl)-1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl}-4-phenylbutan-1-one allows it to interact with multiple biological pathways, making it a versatile scaffold for medicinal chemistry. Its CAS No. 1105219-59-7 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

One of the most intriguing aspects of this compound is its furan-2-yl substituent, which is known to enhance bioavailability and metabolic stability. This feature aligns with current trends in drug design, where researchers prioritize compounds with improved ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Additionally, the triazolo[4,3-b]pyridazine core is a privileged structure in medicinal chemistry, often associated with CNS (Central Nervous System) activity. This has led to speculation about its potential use in treating neurological conditions, a topic frequently discussed in scientific forums.

The piperazine ring in 1-{4-[3-(furan-2-yl)-1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl}-4-phenylbutan-1-one is another critical functional group, known for its role in enhancing solubility and binding affinity. This moiety is commonly found in antipsychotic and antidepressant drugs, sparking interest in its potential psychiatric applications. Moreover, the phenylbutan-1-one tail contributes to the compound's lipophilicity, a key factor in blood-brain barrier (BBB) penetration—a highly searched topic in neuroscience research.

From a synthetic perspective, the preparation of CAS No. 1105219-59-7 involves multi-step organic reactions, including cyclization, amination, and coupling processes. These methods are widely documented in peer-reviewed journals, making this compound a valuable case study for organic synthesis enthusiasts. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthesis routes for such complex molecules, another trending topic in the scientific community.

In conclusion, 1-{4-[3-(furan-2-yl)-1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl}-4-phenylbutan-1-one (CAS No. 1105219-59-7) represents a fascinating intersection of medicinal chemistry, drug discovery, and biochemical research. Its structural features and potential applications align with many contemporary scientific inquiries, ensuring its continued relevance in academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.